Cas no 663603-71-2 (2-Propen-1-one, 3-(ethylamino)-1-(2-thienyl)-, (2Z)-)

• Product Name: 2-Propen-1-one, 3-(ethylamino)-1-(2-thienyl)-, (2Z)-
• CAS No: 663603-71-2
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 1709210
• PubChem ID: 68455113
• Update Time: 2025-04-21

2-Propen-1-one, 3-(ethylamino)-1-(2-thienyl)-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(ethylamino)-1-(2-thienyl)-, (2Z)-
• 3-(ethylamino)-1-thiophen-2-ylprop-2-en-1-one
• 3-(Ethylamino)-1-(thiophen-2-yl)prop-2-en-1-one
• 663603-71-2
• DTXSID50738386

• Inchi： 1S/C9H11NOS/c1-2-10-6-5-8(11)9-4-3-7-12-9/h3-7,10H,2H2,1H3
• InChI Key： NPMUCNKFQDQJJB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C=CNCC)=O

Computed Properties

• Exact Mass: 181.05623
• Monoisotopic Mass: 181.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• PSA: 29.1